Cas no 2624137-93-3 (1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid
• CAS No: 2624137-93-3
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• CID: 5639630
• PubChem ID: 165905206
• Update Time: 2025-08-05

1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27751831
• 2624137-93-3
• 1-(4-nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid
• 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C11H18N4O4/c16-10(17)9-2-1-3-14(8-9)11(18)13-4-6-15(12-19)7-5-13/h9H,1-8H2,(H,16,17)
• InChI Key： DCRKISMBBJXYME-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(CC1)N=O)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 270.13280507g/mol
• Monoisotopic Mass: 270.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.5Ų

Additional information on 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid (CAS: 2624137-93-3)

1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid (CAS: 2624137-93-3) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitrosopiperazine and piperidine carboxylic acid moieties, has shown promising potential in various therapeutic applications, including as a modulator of enzymatic activity and a potential lead compound in drug discovery. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for future research and development.

The synthesis of 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid involves a multi-step process that includes the nitrosation of piperazine derivatives followed by coupling with piperidine-3-carboxylic acid. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structural integrity of the compound, ensuring its suitability for subsequent studies.

In terms of biological activity, preliminary studies have demonstrated that 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory agents. Additionally, the compound's ability to interact with other molecular targets, such as G-protein-coupled receptors (GPCRs), is currently under investigation, with early results indicating a broad spectrum of pharmacological activities.

Recent in vitro and in vivo studies have further explored the pharmacokinetic properties of 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid. These studies have revealed favorable absorption and distribution profiles, along with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with enhanced efficacy and reduced toxicity, paving the way for future clinical applications.

The therapeutic potential of 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid extends beyond inflammation. Emerging evidence suggests its role in neurodegenerative diseases, where it may act as a neuroprotective agent by modulating oxidative stress and apoptotic pathways. Furthermore, its application in oncology is being explored, with studies indicating its ability to inhibit tumor cell proliferation and angiogenesis. These diverse biological activities highlight the compound's versatility and underscore the need for continued research to fully exploit its therapeutic potential.

In conclusion, 1-(4-Nitrosopiperazine-1-carbonyl)piperidine-3-carboxylic acid (CAS: 2624137-93-3) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis, characterization, and biological evaluation have provided a solid foundation for future studies. While challenges remain in optimizing its pharmacological properties, the compound's broad spectrum of activities offers exciting opportunities for the development of novel therapeutics. Continued research efforts will be essential to translate these findings into clinical applications, ultimately benefiting patients across various disease areas.